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Compound of Interest

Compound Name: 2-(Pyrrolidin-1-yl)acetic acid

Cat. No.: B1297299 Get Quote

Essential Safety and Handling Guide for 2-
(Pyrrolidin-1-yl)acetic acid
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 2-
(Pyrrolidin-1-yl)acetic acid (CAS No. 6628-74-6). The following procedures are designed to

ensure the safe execution of laboratory operations and mitigate risks associated with this

chemical.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(Pyrrolidin-1-yl)acetic acid hydrochloride is classified as an irritant. It is crucial to use

appropriate personal protective equipment to prevent exposure.

Hazard Statements:

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]
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Precautionary Statements:

P261: Avoid breathing dust.[1][2]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1][2]

Recommended Personal Protective Equipment
PPE Category Item Specification

Eye and Face Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times when

handling the solid or its

solutions.

Face Shield

Recommended when there is

a risk of splashing, in addition

to safety glasses or goggles.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for integrity before use.

Body Protection Laboratory Coat

A standard lab coat should be

worn and buttoned to its full

length.

Chemical-Resistant Apron

Recommended for handling

larger quantities or when there

is a significant risk of splashes.

Respiratory Protection Dust Mask or Respirator

Use a NIOSH-approved dust

mask or respirator when

handling the solid powder

outside of a chemical fume

hood to avoid inhalation of

dust particles.
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Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-(Pyrrolidin-1-yl)acetic acid
hydrochloride is provided below.

Property Value

Molecular Formula C6H12ClNO2

Molecular Weight 165.62 g/mol [3]

Appearance White to off-white solid[3][4]

Storage Temperature Room temperature, under inert atmosphere[2][4]

Glove Compatibility and Breakthrough Times
While specific breakthrough time data for 2-(Pyrrolidin-1-yl)acetic acid is not readily available,

data for acetic acid can be used as a conservative guide. Breakthrough times can be affected

by glove thickness, temperature, and concentration of the chemical.

Glove Material
Breakthrough Time for
Acetic Acid (Concentrated)

Recommendation

Nitrile Rubber
> 480 minutes (for some tested

gloves)[5]

Recommended for splash

protection and short-duration

handling. Change gloves

immediately upon

contamination.

Neoprene
> 480 minutes (for some tested

gloves)

Recommended for longer

duration tasks or when greater

chemical resistance is

required.

Butyl Rubber > 480 minutes
Excellent resistance, suitable

for prolonged contact.

Note: Always consult the glove manufacturer's specific chemical resistance data.
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Standard Operating Procedure: Preparation of a 1M
Aqueous Solution
This protocol outlines the steps for safely preparing a 1M aqueous solution of 2-(Pyrrolidin-1-
yl)acetic acid hydrochloride.

Materials:

2-(Pyrrolidin-1-yl)acetic acid hydrochloride

Deionized water

Glass beaker

Magnetic stir bar and stir plate

Volumetric flask

Spatula

Weighing paper

Analytical balance

Procedure:

Preparation: Don all required PPE as specified in Section 1. Ensure a calibrated analytical

balance is available and the work area, preferably a chemical fume hood, is clean and free of

clutter.

Weighing: Place a piece of weighing paper on the analytical balance and tare. Carefully

weigh the required amount of 2-(Pyrrolidin-1-yl)acetic acid hydrochloride using a clean

spatula.

Dissolution: Transfer the weighed solid to a beaker containing a magnetic stir bar and

approximately 80% of the final desired volume of deionized water. Place the beaker on a

magnetic stir plate and stir until the solid is completely dissolved.
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Transfer: Carefully transfer the solution to a volumetric flask of the appropriate size.

Dilution to Volume: Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask. Repeat this step two more times. Add deionized water to the

volumetric flask until the bottom of the meniscus is on the calibration mark.

Mixing: Cap the volumetric flask and invert it several times to ensure the solution is

homogeneous.

Labeling and Storage: Transfer the solution to a properly labeled storage bottle. The label

should include the chemical name, concentration, date of preparation, and your initials. Store

at room temperature.
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Safe Handling Workflow for 2-(Pyrrolidin-1-yl)acetic acid

Preparation

Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid Compound

Dissolve in Solvent

Transfer and Dilute to Final Volume

Decontaminate Glassware

Dispose of Waste

Remove and Dispose of PPE

Wash Hands Thoroughly
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Interrelation of Safety Protocols

2-(Pyrrolidin-1-yl)acetic acid

Identified Hazards
(Skin, Eye, Respiratory Irritant)

Personal Protective Equipment (PPE) Standard Operating Procedures (SOPs) Spill & Disposal Plan

Safe Handling and Use

Minimized Risk of Exposure and Injury

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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